Cas no 343773-02-4 (Propan-2-yl 3-Amino-4-chlorobenzoate)

• Product Name: Propan-2-yl 3-Amino-4-chlorobenzoate
• CAS No: 343773-02-4
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD08685817
• CID: 1087148
• PubChem ID: 12590945
• Update Time: 2025-06-29

Propan-2-yl 3-Amino-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 3-amino-4-chlorobenzoate
• isopropyl 3-amino-4-chlorobenzoate(SALTDATA: FREE)
• propan-2-yl 3-amino-4-chlorobenzoate
• STK256825
• BBL005328
• BB 0217591
• Z53836842
• NCGC00327445-01
• W16422
• SY180122
• ISOPROPYL3-AMINO-4-CHLOROBENZOATE
• AS-55115
• SB78878
• 343773-02-4
• DTXSID50503612
• CHEMBRDG-BB 4024618
• CS-B1575
• SCHEMBL5374614
• AKOS000100055
• EN300-66071
• DB-209010
• MFCD08685817
• AB01321493-02
• Propan-2-yl 3-Amino-4-chlorobenzoate

• MDL： MFCD08685817
• Inchi： 1S/C10H12ClNO2/c1-6(2)14-10(13)7-3-4-8(11)9(12)5-7/h3-6H,12H2,1-2H3
• InChI Key： MODGZMKPTCPKSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C(=O)OC(C)C

Computed Properties

• Exact Mass: 213.05600
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32000
• LogP: 3.06860

Additional information on Propan-2-yl 3-Amino-4-chlorobenzoate

Propan-2-yl 3-Amino-4-chlorobenzoate: A Comprehensive Overview

Propan-2-yl 3-Amino-4-chlorobenzoate, also known by its CAS number 343773-02-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, with specific substituents that confer unique properties and functionalities. In recent years, advancements in synthetic methodologies and its application in drug development have further highlighted its importance in the scientific community.

The structure of Propan-2-yl 3-Amino-4-chlorobenzoate consists of a benzoic acid backbone, where the carboxylic acid group is esterified with propan-2-ol. The amino group (-NH₂) is attached at the 3-position, while a chlorine atom occupies the 4-position on the benzene ring. This specific substitution pattern not only influences the compound's physical and chemical properties but also plays a crucial role in its biological activity. Recent studies have demonstrated that the presence of these substituents can significantly enhance the compound's solubility, stability, and bioavailability, making it an attractive candidate for various applications.

One of the most notable applications of Propan-2-yl 3-Amino-4-chlorobenzoate is in the field of pharmacology. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. For instance, a study published in 2023 highlighted its role as a key intermediate in the development of novel kinase inhibitors, which are critical for targeting specific enzymes involved in cancer progression. The compound's ability to form stable complexes with these enzymes has been attributed to its unique structural features.

In addition to its pharmacological applications, Propan-2-yl 3-Amino-4-chlorobenzoate has also found utility in agrochemicals. Its use as a precursor in the synthesis of herbicides and insecticides has been documented, with recent advancements focusing on improving its efficiency and reducing environmental impact. For example, researchers have developed greener synthesis routes that minimize waste and energy consumption while maintaining high yields.

The synthesis of Propan-2-yl 3-Amino-4-chlorobenzoate typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. A common approach involves the esterification of 3-amino-4-chlorobenzoic acid with propan-2-oanol under acidic conditions. However, recent innovations have introduced more efficient methods, such as microwave-assisted synthesis and enzymatic catalysis, which offer advantages in terms of reaction time and selectivity.

The physical properties of Propan-2-yl 3-Amino-4-chlorobenzoate are well-documented, with a melting point of approximately 115°C and a boiling point around 180°C under standard conditions. Its solubility in various solvents has been extensively studied, with particular emphasis on its behavior in polar protic and aprotic solvents. These properties are critical for determining its suitability for different industrial and pharmaceutical applications.

In conclusion, Propan-2-yl 3-Amino-4-chlorobenzoate, CAS number 343773024, remains a pivotal compound in contemporary chemical research. Its versatile structure, combined with advancements in synthetic techniques and application-driven studies, positions it as a valuable tool across multiple disciplines. As research continues to uncover new potential uses for this compound, it is likely to play an even more significant role in shaping future innovations within the chemical sciences.